Cas no 88708-38-7 (1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester
• CAS No: 88708-38-7
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 623792
• PubChem ID: 13154308
• Update Time: 2025-04-19

1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-phenoxyethyl)-, ethyl ester
• ethyl 4-(2-phenoxyethyl)piperazine-1-carboxylate
• 88708-38-7
• DTXSID40522675
• AE-641/00335018
• AKOS017094040
• ethyl 4-(2-phenoxyethyl)-1-piperazinecarboxylate

• Inchi： 1S/C15H22N2O3/c1-2-19-15(18)17-10-8-16(9-11-17)12-13-20-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3
• InChI Key： OTRKDINGVPONIM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų